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Compound of Interest

Compound Name: 1,4-Dibromobutane-d8

Cat. No.: B120142 Get Quote

For researchers and professionals in the scientific community, the proper handling and disposal

of chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the safe disposal of 1,4-
Dibromobutane-d8, a deuterated analog of 1,4-Dibromobutane used in various research

applications. Adherence to these guidelines is critical for minimizing environmental impact and

protecting personnel from potential hazards.

Essential Safety and Hazard Information
1,4-Dibromobutane-d8 is classified as a toxic and corrosive substance that can cause skin

irritation and serious eye damage.[1][2] Ingestion is particularly hazardous and requires

immediate medical attention.[2][3] It is a combustible liquid and should be handled with care,

away from ignition sources.[4][5]

Personal Protective Equipment (PPE): When handling 1,4-Dibromobutane-d8, it is mandatory

to use appropriate personal protective equipment. This includes:

Eye Protection: Chemical safety goggles or glasses.[2]

Hand Protection: Protective gloves.[2]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[2]
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Respiratory Protection: In areas with inadequate ventilation or when vapors may be

generated, respiratory protection is required.[2][6]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1,4-

Dibromobutane. While this data is for the non-deuterated form, it serves as a close proxy for

the deuterated analog due to their chemical similarities.

Property Value

Molecular Formula C₄D₈Br₂

Molecular Weight 223.96 g/mol [1][4]

Density 1.942 g/mL at 25 °C[4]

Boiling Point 63-65 °C at 6 mmHg[4]

Melting Point -20 °C[4]

Flash Point 113 °C (235.4 °F) - closed cup[4]

UN Number 2810[7]

Dangerous Goods Class 6.1[7]

Step-by-Step Disposal Protocol
The proper disposal of 1,4-Dibromobutane-d8 must be conducted in accordance with local,

state, and federal regulations.[5][6] The following protocol outlines the general steps for its safe

disposal.

1. Waste Collection and Storage:

Original Containers: Whenever possible, leave the chemical waste in its original container.[6]

No Mixing: Do not mix 1,4-Dibromobutane-d8 waste with other chemical waste streams.[6]

Labeling: Ensure the container is clearly and accurately labeled with the chemical name and

associated hazards.
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Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong bases, and strong acids.[3]

The container must be kept tightly closed.[3][6]

2. Accidental Spill Cleanup: In the event of a spill, follow these procedures immediately:

Evacuate: Clear the area of all personnel.[5][7]

Ventilate: Ensure adequate ventilation of the spill area.

Containment: Stop the leak if it is safe to do so.[5][7] Contain the spill using inert absorbent

materials like sand, earth, or vermiculite.[5][7]

Collection: Carefully collect the absorbed material and recoverable product into a clean, dry,

and sealable container labeled for disposal.[7]

Decontamination: Wash the spill area thoroughly.[7] Decontaminate all protective clothing

and equipment before reuse.[7]

3. Final Disposal:

Consult Authorities: Always consult your institution's Environmental Health and Safety (EHS)

department or the State Land Waste Management Authority for specific disposal instructions.

[7]

Approved Disposal Methods: Common disposal methods for this type of chemical waste

include:

Recycling: Consult the manufacturer for recycling options.[7]

Incineration: Incinerate the residue at an approved facility.[7]

Landfill: Dispose of containers in an authorized landfill, ensuring they are punctured to

prevent reuse.[5]

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of 1,4-
Dibromobutane-d8.

Figure 1. 1,4-Dibromobutane-d8 Disposal Workflow
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Figure 1. Procedural workflow for the safe disposal of 1,4-Dibromobutane-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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